Cas no 1207057-13-3 (1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 1207057-13-3
• MF: C₉H₁₆N₂O₃S
• MW: 232.299941062927
• CID: 6239367
• PubChem ID: 45504955
• Update Time: 2025-06-10

1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one
• VU0523427-1
• 1-[4-(cyclopropanesulfonyl)piperazin-1-yl]ethan-1-one
• 1-(4-(cyclopropylsulfonyl)piperazin-1-yl)ethanone
• F5835-0449
• 1207057-13-3
• AKOS030847174
• 1-(4-cyclopropylsulfonylpiperazin-1-yl)ethanone

• Inchi： 1S/C9H16N2O3S/c1-8(12)10-4-6-11(7-5-10)15(13,14)9-2-3-9/h9H,2-7H2,1H3
• InChI Key： SKHNDDHJLCFCID-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CCN(C(C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 232.08816355g/mol
• Monoisotopic Mass: 232.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66.1Ų

Additional information on 1-4-(cyclopropanesulfonyl)piperazin-1-ylethan-1-one

Comprehensive Overview of 1-(4-(cyclopropanesulfonyl)piperazin-1-yl)ethan-1-one (CAS No. 1207057-13-3): Properties, Applications, and Innovations

In the rapidly evolving field of pharmaceutical and chemical research, 1-(4-(cyclopropanesulfonyl)piperazin-1-yl)ethan-1-one (CAS No. 1207057-13-3) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropanesulfonyl and piperazine moieties, offers a versatile scaffold for drug discovery and material science applications. Its structural complexity and functional groups make it a valuable intermediate in synthesizing bioactive molecules, particularly in the development of kinase inhibitors and central nervous system (CNS)-targeting therapeutics.

The growing demand for small molecule therapeutics and highly selective enzyme inhibitors has propelled research into compounds like 1-(4-(cyclopropanesulfonyl)piperazin-1-yl)ethan-1-one. Researchers are particularly intrigued by its potential role in modulating protein-protein interactions, a hot topic in precision medicine and cancer therapy. Recent studies highlight its relevance in addressing drug resistance, a critical challenge in oncology and infectious disease treatments.

From a synthetic chemistry perspective, the cyclopropane ring in this compound contributes to its metabolic stability, a property highly sought after in pharmacokinetic optimization. This aligns with the pharmaceutical industry's focus on improving oral bioavailability and blood-brain barrier penetration—key factors in developing next-generation CNS drugs. The sulfonyl group further enhances its binding affinity to biological targets, making it a promising candidate for structure-activity relationship (SAR) studies.

In material science, the piperazine core of this compound has shown potential in designing advanced polymers with tunable thermal and mechanical properties. This application resonates with the increasing interest in smart materials for biomedical devices and controlled drug delivery systems. The compound's ability to form stable crystalline structures also makes it valuable for crystal engineering research, particularly in developing co-crystals for improved drug formulations.

The analytical characterization of CAS 1207057-13-3 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its high purity and structural integrity, essential for research applications. Recent advancements in computational chemistry have enabled more efficient prediction of its physicochemical properties, accelerating its adoption in virtual screening platforms for drug discovery.

Environmental and safety assessments of this compound indicate favorable profiles for laboratory use, aligning with the growing emphasis on green chemistry principles in synthetic workflows. Its stability under various pH conditions makes it suitable for diverse formulation development studies, particularly in exploring prodrug strategies and targeted delivery systems.

As the pharmaceutical industry continues to explore novel heterocyclic compounds, 1-(4-(cyclopropanesulfonyl)piperazin-1-yl)ethan-1-one stands out for its balanced combination of lipophilicity and polarity. This balance addresses one of the most frequent challenges in modern drug design—achieving optimal membrane permeability while maintaining sufficient water solubility. Recent patent literature suggests its increasing incorporation into innovative drug candidates addressing neurological disorders and inflammatory conditions.

The compound's relevance extends to chemical biology research, where it serves as a valuable tool for probing enzyme mechanisms and cellular signaling pathways. Its modular structure allows for straightforward structure diversification, enabling rapid exploration of chemical space in lead optimization campaigns. This adaptability makes it particularly valuable in fragment-based drug discovery, an area experiencing significant growth in academic and industrial research settings.

Looking ahead, the scientific community anticipates expanded applications for CAS 1207057-13-3 in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development. These emerging technologies represent some of the most exciting frontiers in targeted protein degradation and chemical biology tools. The compound's well-defined synthetic route and commercial availability further support its adoption across diverse research programs investigating new therapeutic modalities.

In conclusion, 1-(4-(cyclopropanesulfonyl)piperazin-1-yl)ethan-1-one exemplifies the intersection of medicinal chemistry and materials science, offering researchers a versatile building block with multiple avenues for innovation. Its continued study promises to yield valuable insights for addressing some of the most pressing challenges in healthcare innovation and advanced material design, making it a compound worth watching in coming years.